Cas no 6168-88-3 (Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI))

Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI) structure
6168-88-3 structure
Product Name:Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI)
CAS No:6168-88-3
MF:C22H26ClNO2
MW:371.90034532547
CID:505190
PubChem ID:5459331
Update Time:2025-04-19

Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI)
    • cis-2,2'-(1-methylpiperidine-2,6-diyl)bis[1-phenylethan-1-one] hydrochloride
    • 1-methyl-2,6-bis(2-oxo-2-phenylethyl)piperidinium chloride
    • 2,2''-(1-Methyl-2,6-piperidinediyl)diacetophenone hydrochloride
    • Acetophenone, 2,2''-(1-methyl-2,6-piperidinediyl)di-, hydrochloride
    • cis-2,2'-(1-Methylpiperidine-2,6-diyl)bis(1-phenylethan-1-one) hydrochloride
    • Ethanone, 2,2'-(1-methyl-2,6-piperidinediyl)bis(1-phenyl-, hydrochloride, cis- (9CI)
    • Lobelanine hydrochloride
    • Lobelanine, hydrochloride (8CI)
    • NSC 91556
    • (+/-)-LOBELANINE HYDROCHLORIDE
    • (+/-)-Lobelanine hydrochloride; NSC 91556; cis-2,2'-(1-Methylpiperidine-2,6-diyl)bis(1-phenylethan-1-one) hydrochloride
    • LOBELANINE HYDROCHLORIDE [MI]
    • LOBELANINE, HYDROCHLORIDE
    • WLN: T6NTJ A1 B1VR F1VR &GH
    • 6168-88-3
    • EINECS 228-212-0
    • 2,6-piperidinediyl)diacetophenone hydrochloride
    • KNB5WN8C3T
    • NSC-91556
    • NSC91556
    • Ethanone, 2,2'-(1-methyl-2,6-piperidinediyl)bis(1-phenyl-, hydrochloride, cis-(9CI)
    • TVXBKVYKFXLEAI-AMDBCLDASA-N
    • Q27282347
    • 2-[(2S,6R)-1-methyl-6-phenacylpiperidin-2-yl]-1-phenylethanone;hydrochloride
    • Ethanone,2'-(1-methyl-2,6-piperidinediyl)bis[1-phenyl-, hydrochloride, cis-
    • UNII-KNB5WN8C3T
    • ETHANONE, 2,2'-((2R,6S)-1-METHYL-2,6-PIPERIDINEDIYL)BIS(1-PHENYL-, HYDROCHLORIDE, REL-
    • Ethanone, 2,2'-(1-methyl-2,6-piperidinediyl)bis(1-phenyl-, hydrochloride, cis-
    • Rel-2,2'-((2S,6R)-1-Methylpiperidine-2,6-diyl)bis(1-phenylethanone) hydrochloride
    • Ethanone, 2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-
    • Acetophenone,2''-(1-methyl-2,6-piperidinediyl)di-, hydrochloride
    • SCHEMBL3980827
    • Inchi: 1S/C22H25NO2.ClH/c1-23-19(15-21(24)17-9-4-2-5-10-17)13-8-14-20(23)16-22(25)18-11-6-3-7-12-18;/h2-7,9-12,19-20H,8,13-16H2,1H3;1H/t19-,20+;
    • InChI Key: TVXBKVYKFXLEAI-AMDBCLDASA-N
    • SMILES: [Cl-].O=C(C1C=CC=CC=1)C[C@H]1CCC[C@@H](CC(C2C=CC=CC=2)=O)[NH+]1C

Computed Properties

  • Exact Mass: 371.16538
  • Monoisotopic Mass: 371.165207
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 409
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.6

Experimental Properties

  • Density: 1.283
  • Boiling Point: 520.9°C at 760 mmHg
  • Flash Point: 268.8°C
  • Refractive Index: 1.645
  • PSA: 37.38
  • LogP: 5.12520

Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI) Security Information

  • Hazardous Material transportation number:UN 1544
  • HazardClass:6.1(b)
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1(b)

Ethanone,2,2'-[(2R,6S)-1-methyl-2,6-piperidinediyl]bis[1-phenyl-, hydrochloride, rel-(9CI) Related Literature

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